2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-6-[(4-methylphenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H23N5O2S/c1-13-7-9-16(10-8-13)11-18-20(28)26(22)21(25-24-18)29-12-19(27)23-17-6-4-5-14(2)15(17)3/h4-10H,11-12,22H2,1-3H3,(H,23,27)
• InChI Key: XGIQGPPQKDKBNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(N(C2=O)N)SCC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol
• CAS No.: 886961-77-9

Description

2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O2S and its molecular weight is 409.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research on related compounds, such as those involving the synthesis of pyrimido[1,2‐a]benzimidazoles and their transformation into imidazo[1,2‐a]benzimidazoles, reveals complex reactions and potential for creating novel compounds with unique properties. These processes involve multiple steps including catalytic hydrogenation and treatment with various reagents (Troxler & Weber, 1974).
• Another study focused on the synthesis, characterization, and biological activity of 1,2,4-triazine derivatives, highlighting the versatility of triazine compounds in medicinal chemistry. The synthesis involved condensation reactions and provided insights into the chemical versatility of triazine-based structures (El‐Barbary et al., 2005).

Potential Applications

• The development of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds like visnaginone and khellinone has been investigated for their anti-inflammatory and analgesic properties. Such research underscores the therapeutic potential of structurally complex heterocyclic compounds (Abu‐Hashem et al., 2020).
• Synthesis of novel heterocyclic compounds derived from triazolylacetohydrazides has been explored for their biological activities, such as lipase and α-glucosidase inhibition, which are crucial for developing new therapeutic agents (Bekircan et al., 2015).